Cas no 2228589-79-3 ({2,2-dimethyl-3-2-(1H-pyrazol-1-yl)phenylcyclopropyl}methanamine)

• Product Name: {2,2-dimethyl-3-2-(1H-pyrazol-1-yl)phenylcyclopropyl}methanamine
• CAS No: 2228589-79-3
• MF: C₁₅H₁₉N₃
• MW: 241.331463098526
• CID: 6363122
• PubChem ID: 165966988
• Update Time: 2025-06-28

{2,2-dimethyl-3-2-(1H-pyrazol-1-yl)phenylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {2,2-dimethyl-3-2-(1H-pyrazol-1-yl)phenylcyclopropyl}methanamine
• {2,2-dimethyl-3-[2-(1H-pyrazol-1-yl)phenyl]cyclopropyl}methanamine
• 2228589-79-3
• EN300-1767498

• Inchi： 1S/C15H19N3/c1-15(2)12(10-16)14(15)11-6-3-4-7-13(11)18-9-5-8-17-18/h3-9,12,14H,10,16H2,1-2H3
• InChI Key： AQAILQFPWHJTCM-UHFFFAOYSA-N
• SMILES： NCC1C(C2=CC=CC=C2N2C=CC=N2)C1(C)C

Computed Properties

• Exact Mass: 241.157897619g/mol
• Monoisotopic Mass: 241.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.8Ų

Additional information on {2,2-dimethyl-3-2-(1H-pyrazol-1-yl)phenylcyclopropyl}methanamine

Compound CAS No. 2228589-79-3: {2,2-Dimethyl-3-[2-(1H-Pyrazol-1-yl)phenyl]cyclopropyl}methanamine

The compound with CAS No. 2228589-79-3, commonly referred to as {2,2-Dimethyl-3-[2-(1H-Pyrazol-1-yl)phenyl]cyclopropyl}methanamine, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structural features, which include a cyclopropane ring substituted with a pyrazole group and a methanamine moiety. The combination of these functional groups makes it a promising candidate for various applications, particularly in drug discovery and development.

Recent studies have highlighted the potential of this compound as a bioactive agent with potential therapeutic applications. Researchers have explored its ability to interact with various biological targets, including enzymes and receptors, which are implicated in diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are key players in cellular signaling pathways.

The synthesis of {2,2-Dimethyl-3-[2-(1H-Pyrazol-1-yl)phenyl]cyclopropyl}methanamine involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. One of the most efficient methods reported in the literature involves the use of transition metal catalysts to facilitate key transformations, such as cyclopropanation and cross-coupling reactions. These methods not only enhance the yield but also improve the overall purity of the final product, making it suitable for downstream applications.

In terms of structural characterization, this compound has been extensively studied using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These studies have provided valuable insights into its molecular geometry and stability under various conditions. For example, NMR studies have revealed that the cyclopropane ring adopts a unique conformation that enhances its reactivity towards certain biological targets.

The pharmacokinetic properties of this compound have also been investigated in preclinical models. Studies conducted in rodents have shown that it exhibits favorable absorption and distribution profiles, which are critical for its potential use as an oral drug. Additionally, preliminary toxicity studies indicate that it has a relatively low toxicity profile at therapeutic doses, further supporting its suitability for drug development.

One of the most exciting developments in recent years is the exploration of this compound as a potential anticancer agent. Preclinical studies have demonstrated that it can induce apoptosis in various cancer cell lines while sparing normal cells to a significant extent. This selective cytotoxicity suggests that it may serve as a lead compound for developing targeted therapies against specific types of cancers.

In conclusion, {2,2-Dimethyl-3-[2-(1H-Pyrazol-1-yl)phenyl]cyclopropyl}methanamine (CAS No. 2228589-79-3) is a versatile compound with immense potential in the field of medicinal chemistry. Its unique structure, combined with its bioactive properties and favorable pharmacokinetic profiles, makes it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play a significant role in advancing modern medicine.